Cas no 129819-31-4 (2-AZIDO-6-METHOXYPYRAZINE)

• Product Name: 2-AZIDO-6-METHOXYPYRAZINE
• CAS No: 129819-31-4
• MF: C₅H₅N₅O
• MW: 151.126099348068
• MDL: MFCD23938440
• CID: 5242531
• Update Time: 2025-06-08

2-AZIDO-6-METHOXYPYRAZINE Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-azido-6-methoxy-
• 2-AZIDO-6-METHOXYPYRAZINE

• MDL： MFCD23938440
• Inchi： 1S/C5H5N5O/c1-11-5-3-7-2-4(8-5)9-10-6/h2-3H,1H3
• InChI Key： NHICUEPSNOLTIC-UHFFFAOYSA-N
• SMILES： N(C1C=NC=C(OC)N=1)=[N+]=[N-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on 2-AZIDO-6-METHOXYPYRAZINE

Introduction to 2-AZIDO-6-METHOXYPYRAZINE (CAS No. 129819-31-4)

2-AZIDO-6-METHOXYPYRAZINE, identified by the Chemical Abstracts Service Number (CAS No.) 129819-31-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This heterocyclic compound features a pyrazine core substituted with an azido group at the 2-position and a methoxy group at the 6-position, making it a versatile intermediate in synthetic chemistry and a potential building block for various bioactive molecules.

The structural attributes of 2-AZIDO-6-METHOXYPYRAZINE contribute to its reactivity, particularly the azido functional group, which is widely recognized for its utility in nucleophilic substitution reactions. This property has positioned the compound as a valuable tool in medicinal chemistry, enabling the efficient construction of more complex molecular frameworks. The methoxy group, on the other hand, provides additional synthetic handles, allowing for further derivatization and modification to tailor specific pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with unique mechanisms of action. 2-AZIDO-6-METHOXYPYRAZINE has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have explored its application in generating compounds that interact with enzymes involved in cancer metabolism and inflammation. The ability to introduce azido groups into drug candidates has proven particularly advantageous in click chemistry applications, facilitating the rapid assembly of complex structures through copper-catalyzed azide-alkyne cycloadditions.

One of the most compelling aspects of 2-AZIDO-6-METHOXYPYRAZINE is its role in the development of probes for biochemical studies. Researchers have leveraged its reactivity to create labeled molecules that can be used to track biological processes in vitro and in vivo. These probes have provided invaluable insights into enzyme kinetics and protein-protein interactions, contributing to a deeper understanding of disease mechanisms. Furthermore, the compound's stability under various conditions makes it an ideal candidate for high-throughput screening campaigns aimed at identifying new drug candidates.

The pharmaceutical industry has also shown interest in 2-AZIDO-6-METHOXYPYRAZINE as a precursor for synthesizing novel antimicrobial agents. Given the growing threat of antibiotic-resistant pathogens, there is an urgent need for innovative therapeutic strategies. The pyrazine scaffold is known to be present in several clinically approved drugs, highlighting its importance as a pharmacophore. By incorporating functional groups like azido and methoxy, chemists can fine-tune the properties of these molecules to enhance their efficacy and selectivity.

Advances in computational chemistry have further enhanced the utility of 2-AZIDO-6-METHOXYPYRAZINE. Molecular modeling studies have predicted new derivatives with improved pharmacokinetic profiles, guiding experimental efforts toward more promising candidates. These simulations have also helped rationalize the structural features that contribute to biological activity, providing a more systematic approach to drug design. The integration of experimental data with computational predictions has accelerated the discovery process, making compounds like 2-AZIDO-6-METHOXYPYRAZINE indispensable in modern medicinal chemistry.

The synthesis of 2-AZIDO-6-METHOXYPYRAZINE itself is a testament to the progress in organic synthesis methodologies. Modern synthetic routes have been optimized to ensure high yields and purity, making it readily available for research applications. Techniques such as transition-metal-catalyzed reactions and green chemistry principles have been employed to minimize waste and improve efficiency. These advancements not only make the compound more accessible but also align with global efforts to promote sustainable chemical practices.

Ongoing research continues to uncover new applications for 2-AZIDO-6-METHOXYPYRAZINE, particularly in areas such as materials science and agrochemicals. Its unique reactivity allows for the creation of functional materials with tailored properties, while its structural versatility makes it suitable for developing novel pesticides and crop protection agents. As our understanding of chemical interactions deepens, the potential uses for this compound are likely to expand even further.

In conclusion,2-AZIDO-6-METHOXYPYRAZINE (CAS No. 129819-31-4) represents a cornerstone in modern chemical research, serving as both an intermediate and a probe across multiple disciplines. Its structural features and reactivity make it an invaluable asset for synthetic chemists and biologists alike, driving innovation in drug discovery and biochemical studies. As research progresses, it is anticipated that this compound will continue to play a pivotal role in shaping the future of pharmaceuticals and chemical sciences.